Cas no 1457976-11-2 (2-Propanesulfinamide, N-[1-(5-bromo-2-fluorophenyl)ethylidene]-2-methyl-, [N(E),S(S)]-)

• Product Name: 2-Propanesulfinamide, N-[1-(5-bromo-2-fluorophenyl)ethylidene]-2-methyl-, [N(E),S(S)]-
• CAS No: 1457976-11-2
• MF: C₁₂H₁₅BrFNOS
• MW: 320.221004724503
• CID: 1315731
• Update Time: 2025-10-19

2-Propanesulfinamide, N-[1-(5-bromo-2-fluorophenyl)ethylidene]-2-methyl-, [N(E),S(S)]- Chemical and Physical Properties

Names and Identifiers

• 2-Propanesulfinamide, N-[1-(5-bromo-2-fluorophenyl)ethylidene]-2-methyl-, [N(E),S(S)]-
• (S,E)-N-(1-(5-BROMO-2-FLUOROPHENYL)ETHYLIDENE)-2-METHYLPROPANE-2-SULFINAMIDE

• Inchi： 1S/C12H15BrFNOS/c1-8(15-17(16)12(2,3)4)10-7-9(13)5-6-11(10)14/h5-7H,1-4H3/b15-8+
• InChI Key： WOADMISSFZLHGL-OVCLIPMQSA-N
• SMILES： CC(C)(S(/N=C(/C1=CC(Br)=CC=C1F)\C)=O)C

Additional information on 2-Propanesulfinamide, N-[1-(5-bromo-2-fluorophenyl)ethylidene]-2-methyl-, [N(E),S(S)]-

Research Brief on 2-Propanesulfinamide, N-[1-(5-bromo-2-fluorophenyl)ethylidene]-2-methyl-, [N(E),S(S)]- (CAS: 1457976-11-2)

The compound 2-Propanesulfinamide, N-[1-(5-bromo-2-fluorophenyl)ethylidene]-2-methyl-, [N(E),S(S)]- (CAS: 1457976-11-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of this sulfinamide derivative as a chiral auxiliary or ligand in asymmetric synthesis, particularly in the construction of complex molecules with high enantioselectivity. The presence of the 5-bromo-2-fluorophenyl moiety and the stereospecific [N(E),S(S)]- configuration contribute to its unique reactivity and binding properties, making it a valuable tool in the synthesis of pharmacologically active compounds.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of this compound as a key intermediate in the synthesis of novel kinase inhibitors. The study demonstrated that the sulfinamide group facilitates the formation of stable transition states, enabling the efficient production of target molecules with high yield and purity. Additionally, the compound's ability to act as a chiral directing group was leveraged to achieve stereocontrol in the synthesis of complex heterocycles.

Another significant development involves the compound's potential as a modulator of protein-protein interactions (PPIs). A preprint article from BioRxiv (2024) reported that derivatives of 2-Propanesulfinamide, N-[1-(5-bromo-2-fluorophenyl)ethylidene]-2-methyl-, [N(E),S(S)]- exhibit selective binding to specific protein domains involved in inflammatory pathways. This finding opens new avenues for the development of anti-inflammatory agents targeting previously undruggable PPIs.

From a pharmacological perspective, preliminary in vitro studies have shown that this compound possesses moderate inhibitory activity against certain cytochrome P450 enzymes, suggesting a need for careful consideration in drug-drug interaction studies. However, its favorable pharmacokinetic profile, including good metabolic stability and membrane permeability, makes it a promising candidate for further optimization.

The synthesis of this compound has also seen advancements, with recent protocols emphasizing greener approaches. A 2024 publication in Organic Process Research & Development described a scalable, solvent-free method for its production, achieving >99% enantiomeric excess while reducing waste generation. This development addresses both economic and environmental concerns in pharmaceutical manufacturing.

In conclusion, 2-Propanesulfinamide, N-[1-(5-bromo-2-fluorophenyl)ethylidene]-2-methyl-, [N(E),S(S)]- represents a versatile building block in medicinal chemistry with multiple applications ranging from asymmetric synthesis to direct therapeutic development. Ongoing research continues to uncover new facets of its reactivity and biological activity, positioning it as a compound of significant interest in drug discovery pipelines. Future studies are expected to focus on expanding its utility in targeted drug delivery systems and as a scaffold for fragment-based drug design.